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Compound of Interest

Compound Name: 4-Benzyloxyphenylacetyl Chloride

Cat. No.: B1280455

An In-depth Technical Guide to the Safety of 4-Benzyloxyphenylacetyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 4-
Benzyloxyphenylacetyl Chloride (CAS No: 39188-62-0), a chemical intermediate used in
various research and development applications. The following sections detail the compound's
properties, hazards, handling procedures, and emergency protocols, compiled from available
safety data sheets and chemical databases.

Chemical Identification and Properties

4-Benzyloxyphenylacetyl Chloride is an acyl chloride derivative. Its reactivity is primarily
dictated by the acyl chloride group, which is susceptible to hydrolysis.
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Identifier

Value

Source

Chemical Name

2-[4-
(Phenylmethoxy)phenyl]acetylc
hloride

[1]

4-Benzyloxyphenylacetyl
chloride, 4-

Synonyms [1]
Phenylmethoxyphenylacetylchl
oride
CAS Number 39188-62-0 [11[2][3]
Molecular Formula C15H13CIO2 [11[3]
Molecular Weight 260.72 g/mol [1]
GZAGIJMNAVUCWGM-
InChl Key [3]

UHFFFAOYSA-N

Physical and Chemical Data

The compound is a solid at room temperature with limited water solubility.[1][2] Its high boiling

point and flash point indicate low volatility under standard conditions.

Property

Value

Source

Physical Form

White to off-white to light

yellow powder to crystal

Melting Point 74°C [1112][3]
" ) 387.6°C at 760 mmHg

Boiling Point _ [11[2][3]
(Predicted/Calculated)

Density 1.21 g/cm3 (Predicted) [1112][3]

Flash Point 142.3°C (Calculated) [1][3]

- Soluble in Methanol, Toluene;

Solubility ] [1112][4]
Reacts with water

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6251749_EN.htm
https://www.alfa-chemistry.com/product/4-benzyloxyphenylacetyl-chloride-cas-39188-62-0-147874.html
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://www.alfa-chemistry.com/product/4-benzyloxyphenylacetyl-chloride-cas-39188-62-0-147874.html
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://www.alfa-chemistry.com/product/4-benzyloxyphenylacetyl-chloride-cas-39188-62-0-147874.html
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6251749_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6251749_EN.htm
https://www.alfa-chemistry.com/product/4-benzyloxyphenylacetyl-chloride-cas-39188-62-0-147874.html
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6251749_EN.htm
https://www.alfa-chemistry.com/product/4-benzyloxyphenylacetyl-chloride-cas-39188-62-0-147874.html
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6251749_EN.htm
https://www.alfa-chemistry.com/product/4-benzyloxyphenylacetyl-chloride-cas-39188-62-0-147874.html
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://www.alfa-chemistry.com/product/4-benzyloxyphenylacetyl-chloride-cas-39188-62-0-147874.html
https://www.lookchem.com/ProductWholeProperty_LCPL620461.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6251749_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC105750010&productDescription=BENZOYL+CHLORIDE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

This compound is classified as a hazardous substance, primarily due to its corrosive nature.
Contact with moisture or water will produce hydrogen chloride gas, which is toxic and corrosive.

[415][6]

. . Hazard
Hazard Class GHS Pictogram  Signal Word Source
Statement
) H290: May be
Corrosive to ]
GHSO05 Danger corrosive to
metals
metals
) H314: Causes
Skin )
. i severe skin
Corrosion/Irritatio  GHS05 Danger
burns and eye
n
damage
H314: Causes
Eye severe skin
o GHSO05 Danger
Damage/Irritation burns and eye
damage
Specific target H335: May
organ toxicity GHSO07 Warning cause respiratory  [6]
(single exposure) irritation

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 4-Benzyloxyphenylacetyl
Chloride to prevent exposure and ensure chemical integrity.

General Handling:

o Ventilation: Always handle this compound inside a certified chemical fume hood to avoid
inhalation of dust or vapors.[4][7]

 Inert Atmosphere: Due to its sensitivity to moisture and air, it should be handled and stored
under an inert atmosphere (e.g., nitrogen or argon).[4][7]
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e Avoidance: Do not allow the chemical to come into contact with water, skin, eyes, or clothing.
[4] Do not breathe dust, mists, or vapors.[4][7]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[4]
Storage:
o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7]
o Location: Store in a designated corrosives area.[4][5]

e Incompatibles: Segregate from incompatible materials such as water, strong oxidizing
agents, strong bases, alcohols, amines, and metals.[4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is required. The following diagram illustrates
the essential PPE for handling this corrosive material.
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Required Personal Protective Equipment

Flame-Retardant Lab Coat Chemmal_—R_esstant Cloves Chemical Safety Goggles Face Shield NIOSH-Approved R(_espl_rat_or
(e.g., Nitrile, Neoprene) (If dust/aerosol generation is likely)

Area of Protection
Y
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Wear Full PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain Spill with Inert,

Dry Material (e.g., Sand, Vermiculite)

Carefully Collect and Place
in a Sealed, Labeled Container
for Hazardous Waste

Decontaminate Spill Area
(Use appropriate solvent, avoid water)

Dispose of Waste Through
Approved Channels

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Benzyloxyphenylacetyl Chloride safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280455#4-benzyloxyphenylacetyl-chloride-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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